Cas no 256232-93-6 (BENZOIC ACID, 2-(BROMOMETHYL)-4-(TRIFLUOROMETHYL)-, ETHYL ESTER)

• Product Name: BENZOIC ACID, 2-(BROMOMETHYL)-4-(TRIFLUOROMETHYL)-, ETHYL ESTER
• CAS No: 256232-93-6
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 3381984
• PubChem ID: 22342440
• Update Time: 2025-04-21

BENZOIC ACID, 2-(BROMOMETHYL)-4-(TRIFLUOROMETHYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-(BROMOMETHYL)-4-(TRIFLUOROMETHYL)-, ETHYL ESTER
• 2-bromomethyl-4-trifluoromethyl-benzoic acid ethyl ester
• DB-429864
• 256232-93-6
• Ethyl 2-bromomethyl-4-(trifluoromethyl)benzoate
• XUFGCWBIBUZMJE-UHFFFAOYSA-N
• ethyl 2-(bromomethyl)-4-(trifluoromethyl)benzoate
• SCHEMBL5405115

• Inchi： 1S/C11H10BrF3O2/c1-2-17-10(16)9-4-3-8(11(13,14)15)5-7(9)6-12/h3-5H,2,6H2,1H3
• InChI Key： XUFGCWBIBUZMJE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 309.98163Da
• Monoisotopic Mass: 309.98163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų